Cas no 332366-57-1 (6-Bromoquinolin-4(1H)-one)

• Product Name: 6-Bromoquinolin-4(1H)-one
• CAS No: 332366-57-1
• MF: C₉H₆BrNO
• MW: 224.054041385651
• MDL: MFCD07644510
• CID: 1005857
• Update Time: 2025-06-08

6-Bromoquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 6-Bromoquinolin-4(1H)-one
• 6-Bromo-1,4-dihydroquinolin-4-one
• 6-Bromo-1H-Quinilin-4-One
• 6-Bromo-4(1H)-quinolinone
• 6-bromoquinolin-4-ol
• 6-Brom-3-<2-pyridyl>-cumarin
• 6-bromo-1H-quinolin-4-one
• 6-bromo-4-oxo-4H-quinoline
• 6-bromoquinolone
• 6-Bromo-4-quinolone

• MDL： MFCD07644510
• Inchi： 1S/C9H6BrNO/c10-6-1-2-8-7(5-6)9(12)3-4-11-8/h1-5H,(H,11,12)
• InChI Key： XKLBNOHKHRAXKK-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C=CN2)=O

Computed Properties

• Exact Mass: 222.96300
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0

Experimental Properties

• Density: 1.620±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 286 ºC
• Boiling Point: 321.7±42.0°C at 760 mmHg
• Solubility: Very slightly soluble (0.36 g/l) (25 º C),
• PSA: 32.86000
• LogP: 2.29060

6-Bromoquinolin-4(1H)-one Security Information

• Hazard Statement： H302-H315-H319-H335
• Storage Condition：Sealed in dry,2-8°C

Additional information on 6-Bromoquinolin-4(1H)-one

Comprehensive Analysis of 6-Bromoquinolin-4(1H)-one (CAS No. 332366-57-1): Properties, Applications, and Research Insights

6-Bromoquinolin-4(1H)-one (CAS No. 332366-57-1) is a brominated quinoline derivative that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic compound, characterized by its bromine substitution at the 6-position and a ketone functional group at the 4-position, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₉H₆BrNO, and unique structural features make it invaluable for designing drug candidates and functional materials.

Recent studies highlight the growing demand for 6-Bromoquinolin-4(1H)-one in medicinal chemistry, particularly in the development of kinase inhibitors and antimicrobial agents. Researchers are exploring its potential in targeting cancer pathways and antibiotic-resistant bacteria, aligning with global health priorities. The compound's electron-rich quinoline core facilitates interactions with biological targets, while the bromine atom enhances reactivity for further derivatization.

From a synthetic perspective, CAS No. 332366-57-1 is often synthesized via halogenation reactions of quinolin-4(1H)-one precursors. Optimized protocols emphasize green chemistry principles, such as solvent-free conditions or catalytic methods, to reduce environmental impact—a topic increasingly relevant to sustainable pharmaceutical manufacturing. Analytical techniques like HPLC, NMR, and mass spectrometry ensure high purity (>98%), critical for reproducibility in preclinical studies.

The compound's physicochemical properties—including solubility in polar aprotic solvents and thermal stability up to 200°C—make it suitable for diverse applications. In material science, it acts as a building block for organic semiconductors and luminescent materials, addressing trends in flexible electronics and OLED technology. Its fluorescence properties are also investigated for bioimaging probes.

Frequently searched questions about 6-Bromoquinolin-4(1H)-one include: "What are the synthetic routes for CAS 332366-57-1?", "How does bromination affect quinoline reactivity?", and "Can this compound be used in COVID-19 drug repurposing?". While direct antiviral data remains limited, its scaffold similarity to known protease inhibitors sparks interdisciplinary interest.

Regulatory compliance for 6-Bromoquinolin-4(1H)-one focuses on standard laboratory safety protocols (e.g., PPE, ventilation). Unlike restricted quinoline analogs, its non-controlled status facilitates academic and industrial research. Storage recommendations (-20°C, inert atmosphere) preserve stability, while supply chain transparency ensures traceability—a key concern for quality-focused buyers.

Future directions may explore computational modeling to predict new derivatives or nanocarrier formulations for enhanced bioavailability. As precision medicine advances, the role of CAS 332366-57-1 in targeted therapy design could expand, particularly in orphan disease research where quinoline motifs show promise.